1,1-Dimethyl-3-[4-(trifluoromethyl)pyridin-3-yl]urea

• IUPAC Name: 1,1-dimethyl-3-[4-(trifluoromethyl)pyridin-3-yl]urea
• InChI: InChI=1S/C9H10F3N3O/c1-15(2)8(16)14-7-5-13-4-3-6(7)9(10,11)12/h3-5H,1-2H3,(H,14,16)
• InChI Key: CPIMHHOJTHKVNA-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C(=O)NC1=C(C=CN=C1)C(F)(F)F
• Molecular Formula: C9H10F3N3O
• Molecular Weight: 233.19 g/mol

Description

1,1-Dimethyl-3-[4-(trifluoromethyl)pyridin-3-yl]urea (TFMPU) is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various research fields. TFMPU is a urea derivative that is widely used as a reagent in organic synthesis, and it has also been studied for its potential as a therapeutic agent.

Mechanism of Action

The mechanism of action of 1,1-Dimethyl-3-[4-(trifluoromethyl)pyridin-3-yl]urea as a PKC inhibitor involves its ability to bind to the regulatory domain of the enzyme, preventing it from being activated by second messengers such as diacylglycerol and calcium ions. As a modulator of ion channels, 1,1-Dimethyl-3-[4-(trifluoromethyl)pyridin-3-yl]urea has been shown to interact with the pore-forming region of the channel, altering its conductance and selectivity.
Biochemical and Physiological Effects:
1,1-Dimethyl-3-[4-(trifluoromethyl)pyridin-3-yl]urea has been shown to have a number of biochemical and physiological effects, including the inhibition of PKC activity, modulation of ion channel function, and the induction of apoptosis in cancer cells. It has also been studied for its potential as a neuroprotective agent, with some studies suggesting that it may be effective in treating neurodegenerative diseases such as Alzheimer's and Parkinson's.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1,1-Dimethyl-3-[4-(trifluoromethyl)pyridin-3-yl]urea in lab experiments is its versatility as a reagent in organic synthesis. It is also relatively easy to synthesize and purify, making it a cost-effective option for many research projects. However, its potential toxicity and limited solubility in aqueous solutions can be limiting factors in some applications.

Future Directions

There are several potential future directions for research involving 1,1-Dimethyl-3-[4-(trifluoromethyl)pyridin-3-yl]urea. One area of interest is its potential as a therapeutic agent for the treatment of neurodegenerative diseases, which is an area of significant unmet medical need. Additionally, further studies are needed to fully elucidate the mechanism of action of 1,1-Dimethyl-3-[4-(trifluoromethyl)pyridin-3-yl]urea as a PKC inhibitor and ion channel modulator, which could lead to the development of more effective drugs in these areas. Finally, the synthesis and characterization of novel derivatives of 1,1-Dimethyl-3-[4-(trifluoromethyl)pyridin-3-yl]urea could lead to the discovery of new reagents for use in organic synthesis and other applications.

Synthesis Methods

1,1-Dimethyl-3-[4-(trifluoromethyl)pyridin-3-yl]urea can be synthesized through a multistep process involving the reaction of 4-(trifluoromethyl)pyridine-3-carboxylic acid with thionyl chloride to produce the corresponding acid chloride. This is then reacted with dimethylamine to form the corresponding amide, which is then treated with phosgene to give 1,1-Dimethyl-3-[4-(trifluoromethyl)pyridin-3-yl]urea.

Scientific Research Applications

1,1-Dimethyl-3-[4-(trifluoromethyl)pyridin-3-yl]urea has been used extensively in organic synthesis as a reagent for the preparation of a variety of compounds, including heterocycles and biologically active molecules. It has also been studied for its potential as a therapeutic agent, particularly as an inhibitor of protein kinase C (PKC) and as a modulator of ion channels.